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Compound of Interest

Compound Name: 8-Nonen-2-one

Cat. No.: B1328785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 8-Nonen-2-one, including its

chemical identifiers, detailed safety information, and general experimental considerations.

Chemical Identification and Properties
8-Nonen-2-one is a ketone with the chemical formula C9H16O.[1] It is also known as non-8-

en-2-one.[1] This compound is found in nature and has been reported in cheese. It is classified

as a flavoring agent and possesses a fruity aroma.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source

CAS Number 5009-32-5 [1][2]

Molecular Formula C9H16O [1][2]

Molecular Weight 140.22 g/mol [1]

IUPAC Name non-8-en-2-one [1]

Synonyms Non-8-en-2-one [1][2]

Appearance Colorless liquid

Specific Gravity 0.853 - 0.855 @ 25°C [3]

Refractive Index 1.436 - 1.437 @ 20°C [2][3]

Flash Point 71.67 °C (161.00 °F) [3]

Vapor Pressure 0.145 mm/Hg @ 25°C [2]

Safety Data and Hazard Identification
According to the Globally Harmonized System (GHS), 8-Nonen-2-one is classified as causing

serious eye irritation.[1] Appropriate safety precautions must be taken when handling this

chemical.

Table 2: GHS Hazard Information

Category Code Statement Pictogram Signal Word

Health Hazard H319
Causes serious

eye irritation
Irritant Warning

Table 3: Precautionary Statements (P-codes)
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Type Code Statement

Prevention P264
Wash skin thoroughly after

handling.

P280
Wear protective gloves/ eye

protection/ face protection.

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P337+P317
If eye irritation persists: Get

medical help.

Experimental Protocols and Handling
General Handling and Storage
Due to its hazard profile, 8-Nonen-2-one should be handled in a well-ventilated area,

preferably under a chemical fume hood. Standard personal protective equipment (PPE),

including safety goggles with side-shields, chemical-resistant gloves, and a lab coat, should be

worn.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flames.

Spill Management: In case of a spill, absorb the material with a non-combustible absorbent

material and dispose of it as hazardous waste. Ensure the area is well-ventilated.
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GHS Hazard Logic for 8-Nonen-2-one

8-Nonen-2-one

Hazard Class:
Serious Eye Damage/Eye Irritation

Category 2A

Signal Word:
Warning

Pictogram:
Exclamation Mark

Hazard Statement (H319):
Causes serious eye irritation

Precautionary Statements:
P264, P280, P305+P351+P338, P337+P317

Click to download full resolution via product page

Caption: GHS hazard classification pathway for 8-Nonen-2-one.

Synthetic Protocol Considerations
While a specific, detailed synthesis protocol for 8-Nonen-2-one was not found in the immediate

search, a general approach can be inferred from the synthesis of related unsaturated ketones,

such as 3-nonen-2-one. A common method involves a base-catalyzed aldol condensation

followed by dehydration.

General Aldol Condensation and Dehydration Workflow:

Reaction Setup: A suitable reaction flask is charged with a solvent (e.g., ethanol or THF) and

a base (e.g., aqueous KOH or NaOH).
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Aldol Addition: The reactants, an aldehyde (e.g., heptanal) and a ketone (e.g., acetone), are

added to the reaction mixture, often at a controlled temperature to manage the exothermic

reaction.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Dehydration: Upon completion of the aldol addition, the intermediate hydroxyketone is

dehydrated to form the α,β-unsaturated ketone. This is typically achieved by heating the

reaction mixture, sometimes with the addition of an acid catalyst.

Work-up and Purification: The reaction mixture is neutralized and extracted with an organic

solvent. The organic layer is then washed, dried, and the solvent is removed under reduced

pressure. The crude product is purified using a suitable method, such as distillation or

column chromatography.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of unsaturated ketones.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1328785?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use in Biological Assays
8-Nonen-2-one and its isomers, such as 3-nonen-2-one, are substrates for enzymes like

double-bond reductases. In a research context, this compound could be used in enzymatic

assays to characterize the activity and substrate specificity of such enzymes.

Experimental Outline for an Enzymatic Assay:

Enzyme Preparation: A purified enzyme solution or a cell lysate containing the enzyme of

interest is prepared.

Reaction Mixture: A buffered solution containing the enzyme, cofactors (e.g., NADPH), and

the substrate (8-Nonen-2-one) is prepared.

Incubation: The reaction mixture is incubated at a controlled temperature for a specific

period.

Quenching and Extraction: The reaction is stopped, and the products are extracted using an

appropriate organic solvent.

Analysis: The reaction products are analyzed using techniques like Gas Chromatography-

Mass Spectrometry (GC-MS) to identify and quantify the conversion of the substrate.

First Aid Measures
Table 4: First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Call a physician.

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of

water/shower.

Eye Contact

Rinse out with plenty of water.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Ingestion

If swallowed, do NOT induce

vomiting. Call a physician

immediately. Risk of aspiration.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: This compound is combustible. Vapors may form explosive mixtures with

air.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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